Cas no 2137563-06-3 (Hydrazine, (7-methyl-1-nitro-2-naphthalenyl)-)

• Product Name: Hydrazine, (7-methyl-1-nitro-2-naphthalenyl)-
• CAS No: 2137563-06-3
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5297019
• Update Time: 2025-11-01

Hydrazine, (7-methyl-1-nitro-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (7-methyl-1-nitro-2-naphthalenyl)-

• Inchi： 1S/C11H11N3O2/c1-7-2-3-8-4-5-10(13-12)11(14(15)16)9(8)6-7/h2-6,13H,12H2,1H3
• InChI Key： BBVIGSBMCOOTFA-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2C(=C1[N+]([O-])=O)C=C(C)C=C2)N

Additional information on Hydrazine, (7-methyl-1-nitro-2-naphthalenyl)-

Research Briefing on Hydrazine, (7-methyl-1-nitro-2-naphthalenyl)- (CAS: 2137563-06-3) in Chemical Biology and Pharmaceutical Applications

Hydrazine derivatives have long been recognized for their versatile roles in chemical biology and pharmaceutical research. Among these, Hydrazine, (7-methyl-1-nitro-2-naphthalenyl)- (CAS: 2137563-06-3) has recently emerged as a compound of significant interest due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the synthetic pathways for Hydrazine, (7-methyl-1-nitro-2-naphthalenyl)-, emphasizing its efficient production through nitro-naphthalene precursors. The compound's nitro group and hydrazine moiety render it highly reactive, making it a valuable intermediate in the synthesis of more complex pharmacophores. Researchers have optimized reaction conditions to achieve high yields and purity, which are critical for subsequent biological evaluations.

In terms of biological activity, preliminary in vitro assays have demonstrated that Hydrazine, (7-methyl-1-nitro-2-naphthalenyl)- exhibits notable inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. Further mechanistic studies are underway to elucidate its binding interactions and selectivity profiles.

The compound's potential extends beyond inflammation modulation. Early-stage investigations into its anticancer properties have revealed promising activity against certain cancer cell lines, particularly those resistant to conventional chemotherapeutic agents. Its ability to induce apoptosis via reactive oxygen species (ROS) generation has been a focal point of recent research, with findings indicating a dose-dependent cytotoxic effect in vitro.

Despite these encouraging results, challenges remain in translating Hydrazine, (7-methyl-1-nitro-2-naphthalenyl)- into clinical applications. Pharmacokinetic studies indicate rapid metabolism in vivo, necessitating the development of prodrug formulations or structural modifications to enhance stability. Additionally, toxicity profiles must be thoroughly characterized to ensure safety. Collaborative efforts between academic and industrial researchers are currently addressing these hurdles, with several patent applications filed in 2023 for novel derivatives and delivery systems.

In conclusion, Hydrazine, (7-methyl-1-nitro-2-naphthalenyl)- represents a compelling case study in the intersection of chemical synthesis and therapeutic discovery. Its multifaceted biological activities underscore its potential as a scaffold for drug development, while ongoing research aims to overcome existing limitations. As the field progresses, this compound may pave the way for new treatments in inflammation and oncology, contingent upon successful optimization and validation in advanced preclinical models.